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Compound of Interest

Compound Name: NH2-PEG3 hydrochloride

Cat. No.: B3167813

For Immediate Release

This technical guide provides an in-depth overview of NH2-PEG3 hydrochloride, a versatile
amine-terminated polyethylene glycol (PEG) linker, for researchers, scientists, and
professionals in drug development. This document details its chemical structure, molecular
weight, and its pivotal role in the synthesis of Proteolysis Targeting Chimeras (PROTACS),
along with comprehensive experimental protocols.

Physicochemical Properties

NH2-PEG3 hydrochloride is a hydrophilic linker commonly employed in bioconjugation and
drug discovery. Its key quantitative properties are summarized in the table below.
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Property Value Reference

1-(2-aminoethoxy)-2-(2-

Chemical Name methoxyethoxy)ethane
hydrochloride

Molecular Formula C6H16CINO3 [1]

Molecular Weight 185.65 g/mol [1]

CAS Number 92505-84-5 [1]

Appearance Liquid or low-melting solid

- Soluble in Water, DMSO, and
Solubility DME [2]

) Store at -20°C, keep in dry and
Storage (Solid) " liaht [3]
avoid sunlig

-80°C for 6 months; -20°C for 1
Storage (In Solvent) _ [4][5]
month (protect from light)

Application in PROTAC Synthesis

NH2-PEG3 hydrochloride serves as a flexible linker in the modular synthesis of PROTACs.
PROTACSs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein
of interest (POI), leading to the ubiquitination and subsequent degradation of the POI by the
proteasome. The PEG3 linker connects the POI-binding ligand to the E3 ligase-binding ligand,
and its length and flexibility are critical for the formation of a stable and productive ternary
complex (POI-PROTAC-E3 ligase). The hydrophilic nature of the PEG linker can also enhance
the solubility and cell permeability of the resulting PROTAC.

The synthesis is a stepwise process, typically involving the formation of stable amide bonds
between the amine group of the linker and carboxylic acid functionalities on the ligands.

Logical Workflow for PROTAC Synthesis

The following diagram illustrates a general workflow for the synthesis of a PROTAC using an
amine-PEG3 linker.
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Caption: A modular workflow for the synthesis of a PROTAC using NH2-PEG3-HCI.

Experimental Protocols

The following protocols provide detailed methodologies for the handling of NH2-PEG3

hydrochloride and its use in a representative amide coupling reaction. These protocols may

require optimization for specific ligands and reaction conditions.

Handling and Storage of Stock Solutions

Objective: To prepare and store stock solutions of NH2-PEG3 hydrochloride for use in

bioconjugation reactions.

Materials:

NH2-PEG3 hydrochloride

(DMSO))

Inert gas (e.g., argon or nitrogen)

Appropriate vials with septa

Procedure:

Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide
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Allow the vial of NH2-PEG3 hydrochloride to equilibrate to room temperature before
opening to prevent moisture condensation.

Under an inert atmosphere, dissolve the NH2-PEG3 hydrochloride in the chosen
anhydrous solvent to a desired concentration (e.g., 100 mg/mL).

If not for immediate use, aliquot the stock solution into smaller volumes in tightly sealed vials
to minimize freeze-thaw cycles and exposure to moisture.

Store the stock solutions at -20°C or -80°C for long-term stability.[4][5]

Amide Bond Formation with a Carboxylic Acid-
Functionalized Molecule

Objective: To couple NH2-PEG3 hydrochloride to a molecule containing a carboxylic acid to

form a stable amide bond.

Materials:

Carboxylic acid-functionalized molecule (e.g., a POI or E3 ligase ligand)
NH2-PEG3 hydrochloride stock solution

Anhydrous DMF

Amide coupling reagents:

o HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate)

o DIPEA (N,N-Diisopropylethylamine)
Reaction vessel and magnetic stirrer
Inert atmosphere (e.g., nitrogen or argon)

Purification system (e.g., Reverse-Phase High-Performance Liquid Chromatography (RP-
HPLC))
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Procedure:

e Reaction Setup: In a clean, dry reaction vessel under an inert atmosphere, dissolve the
carboxylic acid-functionalized molecule (1.0 equivalent) in anhydrous DMF.

e Activation: Add HATU (1.2 equivalents) and DIPEA (2.0 equivalents) to the solution. Stir the
mixture for 15-30 minutes at room temperature to pre-activate the carboxylic acid.[1]

e Coupling: Slowly add the NH2-PEG3 hydrochloride solution (1.1 equivalents) to the
activated carboxylic acid mixture.

» Reaction: Stir the reaction mixture at room temperature for 4-12 hours. The progress of the
reaction should be monitored by a suitable analytical technique, such as Liquid
Chromatography-Mass Spectrometry (LC-MS).

» Work-up: Once the reaction is complete, quench the reaction with water. Extract the product
with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers
with water and brine, then dry over anhydrous sodium sulfate.

 Purification: Concentrate the organic layer under reduced pressure. Purify the crude product
by RP-HPLC to obtain the desired conjugate.[6]

o Characterization: Confirm the identity and purity of the final product using analytical
techniques such as LC-MS and Nuclear Magnetic Resonance (NMR) spectroscopy.[7]

General Workflow for PROTAC Characterization

Following successful synthesis and purification, the biological activity of the PROTAC must be
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Caption: A typical workflow for the biological characterization of a synthesized PROTAC.
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Conclusion

NH2-PEG3 hydrochloride is a fundamental building block in modern drug discovery,
particularly in the burgeoning field of targeted protein degradation. Its defined structure,
hydrophilicity, and reactive amine functionality provide a reliable and versatile tool for the
synthesis of complex biomolecules like PROTACs. The experimental protocols and workflows
detailed in this guide offer a comprehensive starting point for researchers aiming to leverage
the properties of this linker in their work. Careful execution of these methods, coupled with
rigorous purification and characterization, is paramount to the successful development of novel
therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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